Cas no 2172460-98-7 (1-cyclopropyl-1H,4H,6H,7H-pyrano3,4-dimidazol-2-amine hydrochloride)

• Product Name: 1-cyclopropyl-1H,4H,6H,7H-pyrano3,4-dimidazol-2-amine hydrochloride
• CAS No: 2172460-98-7
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6172813
• PubChem ID: 132398883
• Update Time: 2025-07-08

1-cyclopropyl-1H,4H,6H,7H-pyrano3,4-dimidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1H,4H,6H,7H-pyrano3,4-dimidazol-2-amine hydrochloride
• AKOS034140519
• 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine hydrochloride
• Z3064089500
• 2172460-98-7
• EN300-1664795
• starbld0027733
• 1-Cyclopropyl-1,4,6,7-tetrahydropyrano[3,4-d]imidazol-2-amine hydrochloride
• 1-cyclopropyl-6,7-dihydro-4H-pyrano[3,4-d]imidazol-2-amine;hydrochloride

• Inchi： 1S/C9H13N3O.ClH/c10-9-11-7-5-13-4-3-8(7)12(9)6-1-2-6;/h6H,1-5H2,(H2,10,11);1H
• InChI Key： HNWXUBRVCLUGLH-UHFFFAOYSA-N
• SMILES： Cl.O1CC2=C(CC1)N(C(N)=N2)C1CC1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-cyclopropyl-1H,4H,6H,7H-pyrano3,4-dimidazol-2-amine hydrochloride

Introduction to 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride (CAS No. 2172460-98-7)

1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride (CAS No. 2172460-98-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a cyclopropyl group with a pyranopyrimidazole core. The presence of multiple nitrogen-containing rings makes it an intriguing candidate for further exploration in medicinal chemistry.

The structure of 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride is characterized by its rigid bicyclic system, which includes a pyran ring fused with a dimidazolyl unit. The cyclopropyl substituent at the 1-position introduces steric hindrance and potential electronic modulation, while the amine group at the 2-position offers opportunities for further functionalization. These structural features make it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyranopyrimidazole derivatives due to their reported biological activities. Studies have demonstrated that such compounds can exhibit a range of effects, including anti-inflammatory, antiviral, and anticancer properties. The amine functionality in 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride serves as a key pharmacophore that can interact with various biological targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The bicyclic structure provides stability and rigidity, which are often desirable traits in drug candidates. Additionally, the presence of multiple nitrogen atoms allows for hydrogen bonding interactions with biological targets, enhancing binding affinity. These characteristics make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride with various protein targets. These virtual screening approaches have identified potential binding sites on enzymes and receptors relevant to several diseases. For instance, studies suggest that this compound may interact with kinases and other enzymes involved in cancer pathways.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This form is particularly useful for pharmacokinetic studies and for developing drug formulations. The stability of the hydrochloride salt also ensures that the compound remains effective during storage and transportation.

Current research is focused on synthesizing analogs of 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride to improve its pharmacological profile. By modifying substituents at different positions on the core structure, researchers aim to enhance potency, selectivity, and metabolic stability. These efforts are part of broader efforts to develop next-generation therapeutics that address unmet medical needs.

The synthetic route to this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining the synthesis process.

Another area of interest is the exploration of bioisosteres of this compound. Bioisosteres are molecules that have similar physical properties but differ in their atomic composition or connectivity. By replacing certain atoms or groups with bioisosteric equivalents, researchers can modulate the pharmacological properties of the compound without significantly altering its core structure.

The pharmacokinetic properties of 1-cyclopropyl-1H,4H,6H,7H-pyrano[3,4-dimidazol-2-amine hydrochloride are being studied to understand how it is absorbed、distributed、metabolized，and excreted by the body. These studies are crucial for determining optimal dosing regimens and for predicting potential side effects. Additionally，pharmacokinetic data helps in assessing whether the compound will reach therapeutic levels in vivo and whether it will be eliminated quickly or persist longer in the body.

In conclusion, 1-cyclopropyl-1H、4H、6H、7H-pyrano[3、4-dimidazol【2-amino】hydrochloride (CAS No. 2172460- 98- 7) represents a promising scaffold for drug discovery。 Its unique structural features，combined with its potential biological activities，make it an attractive candidate for further exploration。 As research continues，this compound holds great promise for contributing to the development of novel therapeutics that address various diseases。